Cas no 5601-67-2 (1,2-Cyclotridecadiene)

• Product name: 1,2-Cyclotridecadiene
• CAS No: 5601-67-2
• MF: C₁₃H₂₂
• MW: 178.31378
• CID: 1596388
• PubChem ID: 10856054

1,2-Cyclotridecadiene Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclotridecadiene
• cyclotrideca-1,2-diene
• DTXSID40446009
• 5601-67-2
• [R,(+)]-1,2-Cyclotridecadiene
• 18526-51-7

• Inchi： InChI=1S/C13H22/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1,5H,2,4,6-13H2
• InChI Key： GXKXSGKUODLRSQ-UHFFFAOYSA-N
• SMILES： C1CCCCCC=C=CCCCC1

Computed Properties

• Exact Mass: 178.17226
• Monoisotopic Mass: 178.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0